Cas no 147498-88-2 (3-(2,4-dichlorophenyl)propan-1-amine)

• Product Name: 3-(2,4-dichlorophenyl)propan-1-amine
• CAS No: 147498-88-2
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• MDL: MFCD25458158
• CID: 858603
• Update Time: 2025-05-23

3-(2,4-dichlorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine, 2,4-dichloro-
• 3-(2,4-dichlorophenyl)propan-1-amine
• 3-(2,4-dichlorophenyl)propan-1-amine hydrochloride
• 2,4-Dichloro-benzenepropanaMine
• FT-0756154
• 3-(2,4-Dichlorophenyl)-1-propanamine
• Z424783018
• AS-61421
• AKOS005217398
• XFA49888
• 147498-88-2
• SCHEMBL895036
• EN300-97804
• AB38717

• MDL： MFCD25458158
• Inchi： 1S/C9H11Cl2N/c10-8-4-3-7(2-1-5-12)9(11)6-8/h3-4,6H,1-2,5,12H2
• InChI Key： TYLNWUPRLIORDX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCCN)Cl

Computed Properties

• Exact Mass: 203.0268547g/mol
• Monoisotopic Mass: 203.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 3-(2,4-dichlorophenyl)propan-1-amine

Recent Advances in the Study of 3-(2,4-Dichlorophenyl)propan-1-amine (CAS: 147498-88-2): A Comprehensive Research Brief

3-(2,4-Dichlorophenyl)propan-1-amine (CAS: 147498-88-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its dichlorophenyl and propan-1-amine moieties, has been investigated for its role in modulating various biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery. This research brief aims to summarize the latest findings related to this molecule, providing a comprehensive overview for professionals in the field.

The synthesis of 3-(2,4-dichlorophenyl)propan-1-amine has been optimized in recent years, with several research groups reporting improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces byproduct formation, enhancing the scalability of the synthesis process. The study highlighted the importance of controlling reaction conditions, such as temperature and solvent choice, to achieve optimal results. These advancements are critical for ensuring the compound's availability for further pharmacological testing.

Pharmacological investigations have revealed that 3-(2,4-dichlorophenyl)propan-1-amine exhibits promising activity as a modulator of serotonin receptors. In vitro studies conducted by a team at the University of Cambridge demonstrated its high affinity for the 5-HT2A receptor, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety. Additionally, preliminary in vivo studies in rodent models have shown dose-dependent effects on serotonin levels, further supporting its therapeutic potential. However, researchers caution that more extensive toxicological studies are needed to assess its safety profile.

Another area of interest is the compound's potential as an antimicrobial agent. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 3-(2,4-dichlorophenyl)propan-1-amine exhibits moderate activity against Gram-positive bacteria, including Staphylococcus aureus. The study proposed that the dichlorophenyl group may enhance membrane permeability, contributing to its antibacterial effects. While these findings are preliminary, they open new avenues for the development of novel antibiotics, particularly in the face of rising antibiotic resistance.

In conclusion, 3-(2,4-dichlorophenyl)propan-1-amine (CAS: 147498-88-2) represents a versatile compound with multiple potential applications in medicine. Recent advancements in its synthesis, coupled with emerging pharmacological data, underscore its value as a candidate for further research. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its safety in clinical settings. The continued exploration of this compound may yield significant contributions to the fields of neurology and infectious disease treatment.